Cas no 2093153-08-1 (N-Boc-N-bis(PEG4-NHS ester))
N-Boc-N-bis(PEG4-NHS ester) Chemical and Physical Properties
Names and Identifiers
-
- N-Boc-N-bis(PEG4-NHS ester)
- 3,6,9,12,18,21,24,27-Octaoxa-15-azanonacosane-1,15,29-tricarboxylic acid, 15-(1,1-dimethylethyl) 1,29-bis(2,5-dioxo-1-pyrrolidinyl) ester
- DA-65971
- DTXSID101101519
- (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
- C70573
- AKOS040743649
- BP-23498
- 2,5-dioxopyrrolidin-1-yl 1-{20-[(2,5-dioxopyrrolidin-1-yl)oxy]-2,2-dimethyl-4,20-dioxo-3,8,11,14,17-pentaoxa-5-azaicosan-5-yl}-3,6,9,12-tetraoxapentadecan-15-oate
- CS-0114555
- N-BOC-N-BIS(PEG4-NHSESTER)
- HY-140558
- 2093153-08-1
-
- Inchi: 1S/C35H57N3O18/c1-35(2,3)54-34(45)36(10-14-48-18-22-52-26-24-50-20-16-46-12-8-32(43)55-37-28(39)4-5-29(37)40)11-15-49-19-23-53-27-25-51-21-17-47-13-9-33(44)56-38-30(41)6-7-31(38)42/h4-27H2,1-3H3
- InChI Key: QJVNBGRZNBFLJK-UHFFFAOYSA-N
- SMILES: C(C(ON1C(=O)CCC1=O)=O)COCCOCCOCCOCCN(C(OC(C)(C)C)=O)CCOCCOCCOCCOCCC(ON1C(=O)CCC1=O)=O
Computed Properties
- Exact Mass: 807.36371198g/mol
- Monoisotopic Mass: 807.36371198g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 56
- Rotatable Bond Count: 36
- Complexity: 1120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 231Ų
N-Boc-N-bis(PEG4-NHS ester) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23498-100mg |
N-Boc-N-bis(PEG4-NHS ester) |
2093153-08-1 | 97% | 100mg |
4132CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23498-500mg |
N-Boc-N-bis(PEG4-NHS ester) |
2093153-08-1 | 97% | 500mg |
9832CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23498-250mg |
N-Boc-N-bis(PEG4-NHS ester) |
2093153-08-1 | 97% | 250mg |
6982CNY | 2021-05-07 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPBP-12-100mg |
N-Boc-N-bis(PEG4-NHS ester) |
2093153-08-1 | >95.00% | 100mg |
¥2400.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPBP-12-250mg |
N-Boc-N-bis(PEG4-NHS ester) |
2093153-08-1 | >95.00% | 250mg |
¥4700.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPBP-12-500mg |
N-Boc-N-bis(PEG4-NHS ester) |
2093153-08-1 | >95.00% | 500mg |
¥7600.0 | 2023-09-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N936492-250mg |
N-Boc-n-bis(peg4-nhs ester) |
2093153-08-1 | 95% | 250mg |
¥5,380.20 | 2022-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23498-100mg |
N-Boc-N-bis(PEG4-NHS ester) |
2093153-08-1 | 97% | 100mg |
4132.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23498-500mg |
N-Boc-N-bis(PEG4-NHS ester) |
2093153-08-1 | 97% | 500mg |
9832.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23498-250mg |
N-Boc-N-bis(PEG4-NHS ester) |
2093153-08-1 | 97% | 250mg |
6982.0CNY | 2021-07-13 |
N-Boc-N-bis(PEG4-NHS ester) Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on N-Boc-N-bis(PEG4-NHS ester)
Recent Advances in N-Boc-N-bis(PEG4-NHS ester) and Its Applications in Chemical Biology and Pharmaceutical Research
The compound with CAS number 2093153-08-1, commonly known as N-Boc-N-bis(PEG4-NHS ester), has emerged as a pivotal reagent in chemical biology and pharmaceutical research. This bifunctional crosslinker combines the protective properties of the tert-butoxycarbonyl (Boc) group with the reactive N-hydroxysuccinimide (NHS) ester functionality, linked by a tetraethylene glycol (PEG4) spacer. Recent studies have highlighted its versatility in bioconjugation, targeted drug delivery, and proteomics applications, making it a valuable tool for researchers in these fields.
One of the key advantages of N-Boc-N-bis(PEG4-NHS ester) lies in its ability to facilitate controlled conjugation reactions. The Boc group provides temporary protection for amines, allowing selective deprotection when needed, while the NHS ester groups enable efficient coupling with primary amines under mild conditions. The PEG4 spacer enhances water solubility and reduces steric hindrance, improving reaction yields. A 2023 study published in Bioconjugate Chemistry demonstrated its effectiveness in creating stable antibody-drug conjugates (ADCs) with improved pharmacokinetic properties compared to traditional linkers.
In proteomics research, this compound has shown particular promise for protein labeling and crosslinking applications. Researchers at MIT recently utilized N-Boc-N-bis(PEG4-NHS ester) to develop a novel proximity labeling system that enables spatial mapping of protein-protein interactions in live cells. The PEG4 spacer was found to be optimal for maintaining protein function while allowing sufficient flexibility for efficient labeling. This work, published in Nature Methods, opens new possibilities for studying dynamic protein networks in their native cellular environment.
The pharmaceutical industry has also adopted N-Boc-N-bis(PEG4-NHS ester) for developing next-generation therapeutics. A 2024 patent application from Pfizer describes its use in creating targeted nanocarriers for siRNA delivery. The compound's dual NHS ester groups allow for simultaneous attachment of targeting ligands and therapeutic payloads, while the Boc group provides a handle for subsequent functionalization. This approach has shown improved delivery efficiency and reduced off-target effects in preclinical models of liver diseases.
Recent synthetic improvements have further enhanced the utility of 2093153-08-1. A team at Stanford University developed a one-pot synthesis method that increases yield while reducing purification steps. Their optimized protocol, published in Organic Process Research & Development, makes the compound more accessible for large-scale applications. Additionally, stability studies have confirmed that N-Boc-N-bis(PEG4-NHS ester) maintains reactivity after prolonged storage at -20°C when properly desiccated, addressing previous concerns about shelf life.
Looking forward, researchers anticipate expanding applications of this versatile linker in areas such as CRISPR-Cas9 delivery, bispecific antibody engineering, and tissue-specific imaging probes. Its unique combination of protective group chemistry, water solubility, and bifunctional reactivity positions N-Boc-N-bis(PEG4-NHS ester) as a cornerstone reagent for innovative bioconjugation strategies in both academic and industrial settings. As these applications mature, we can expect to see this compound play an increasingly important role in advancing chemical biology and pharmaceutical development.
2093153-08-1 (N-Boc-N-bis(PEG4-NHS ester)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)